Tert-butyl(cyclohexa-2,5-dien-1-yl)dimethylsilane

• Molecular Formula: C12H22Si
• Molecular Weight: 194.39 g/mol
• IUPAC Name: tert-butyl-cyclohexa-2,5-dien-1-yl-dimethylsilane
• InChI: InChI=1S/C12H22Si/c1-12(2,3)13(4,5)11-9-7-6-8-10-11/h7-11H,6H2,1-5H3
• InChI Key: FBLVZPLDSXKTKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)C1C=CCC=C1

Description

Tert-butyl(cyclohexa-2,5-dien-1-yl)dimethylsilane is a useful research compound. Its molecular formula is C12H22Si and its molecular weight is 194.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,4,-Cyclohexadiene (3.76 mL, 40 mmol, 1 eq.) was dissolved in THF (64 mL) and cooled to −78° C. s-BuLi (40 mL, 44 mmol, 1.1 eq.) was added dropwise and the resulting suspension was treated with TMEDA (6.12 mL, 40 mmol, 1 eq.). The reaction mixture was allowed to warm to −45° C. over 2 hours, TBDMSCl (6.6 g, 44 mmol, 1.1 eq.) in THF (20 mL) was added dropwise and the reaction stirred at room temperature for 1 hour. The reaction was quenched with Et2O and H2O and then extracted with Et2O (3×100 mL). The combined organic layers were washed with sat. NH4.Cl (aq.) (100 mL) and brine (100 mL), dried over MgSO4 and the solvent removed in vacuo. Distillation using Kugelrohr apparatus (125° C., 43 mbar) afforded the product as a colourless oil (5.9 g, 31 mmol, 77% yield). 1H NMR (CDCl3) δ 5.74 (2H, m, H-5), 5.55 (2H, m, H-6), 2.70 (2H, m, H-7), 2.41 (1H, m, H-4), 0.95 (9H, s, H-1), 0.01 (6H, s, H-3); C13 NMR (100 MHz, CDCl3) δ 134.5 (C-4), 121.2 (C-5), 29.3 (C-4), 27.2 (C-7), 26.2 (C-1), 17.7 (C-2), −6.2 (C-3); IR (neat, cm−1) 3029 (m, C—H), 2956 (m, C—H), 1667 (w, C═C); MS (CI, m/z) 195.16 [M+H+].